Cas no 3300-16-1 (Methyl 9-methyl-9h-fluorene-9-carboxylate)

Methyl 9-methyl-9H-fluorene-9-carboxylate is a fluorene-based ester derivative with applications in organic synthesis and material science. Its rigid, planar fluorene core enhances stability, while the carboxylate group provides functional versatility for further chemical modifications. The methyl substitution at the 9-position improves solubility in common organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful as a building block for conjugated polymers, liquid crystals, and optoelectronic materials due to its ability to influence electronic properties. Its well-defined structure and high purity make it suitable for precise research applications, including catalysis and polymer chemistry. Storage under inert conditions is recommended to maintain stability.
Methyl 9-methyl-9h-fluorene-9-carboxylate structure
3300-16-1 structure
Product Name:Methyl 9-methyl-9h-fluorene-9-carboxylate
CAS No:3300-16-1
MF:C16H14O2
MW:238.281164646149
CID:1454694
PubChem ID:14934655
Update Time:2025-10-29

Methyl 9-methyl-9h-fluorene-9-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 9-methyl-9h-fluorene-9-carboxylate
    • AKOS015950332
    • 9-Methyl-fluoren-carbonsaeure-(9)
    • 9-Methyl-fluoren-carbonsaeure-(9)-methylester
    • CTK4G9709
    • 9-Methyl-fluoren-9-carbonsaeure-methylester
    • 9-Methyl-fluoren-9-carbonsaeure
    • methyl 9-methylfluorene-9-carboxylate
    • 9-Methyl-fluorencarbonsaeure-(9)-methylester
    • 9-methyl-9-fluorene-9-carboxylic acid
    • BBL018498
    • 9-methyl-9H-fluorene-9-carboxylic acid
    • 9-methyl-fluorene-9-carboxylic acid methyl ester
    • AC1MSOZ6
    • methyl 9-methyl-fluorene-9-carboxylate
    • SureCN393095
    • Ambcb6069222
    • 9-methyl-fluorene-9-carboxylic acid
    • 9-Methyl-fluoren-9-carbonsaeuremethylester
    • 9-methyl-fluorene-9-carboxylic acid methyl ester;9-methyl-fluorene-9-carboxylic acid;methyl 9-methylfluorene-9-carboxylate;9-methyl-9H-fluorene-9-carboxylic acid;9-methyl-9-fluorene-9-carboxylic acid;9-Methyl-fluoren-9-carbonsaeure;9-Methyl-fluoren-9-carbonsaeure-methylester;
    • IHPSWTZHVWAGFX-UHFFFAOYSA-N
    • DB-086767
    • methyl9-methylfluorene-9-carboxylate
    • BS-34039
    • SCHEMBL4217613
    • 3300-16-1
    • Inchi: 1S/C16H14O2/c1-16(15(17)18-2)13-9-5-3-7-11(13)12-8-4-6-10-14(12)16/h3-10H,1-2H3
    • InChI Key: IHPSWTZHVWAGFX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C)C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 238.09900
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.14600

Methyl 9-methyl-9h-fluorene-9-carboxylate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on Methyl 9-methyl-9h-fluorene-9-carboxylate

Methyl 9-methyl-9H-fluorene-9-carboxylate (CAS No. 3300-16-1): A Comprehensive Overview

Methyl 9-methyl-9H-fluorene-9-carboxylate (CAS No. 3300-16-1) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of Methyl 9-methyl-9H-fluorene-9-carboxylate consists of a fluorene core substituted with a methyl group at the 9-position and an ester group at the 3-position, making it a versatile intermediate in synthetic chemistry.

The chemical formula of this compound is C18H17O2, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the ester functional group not only influences its reactivity but also opens up possibilities for further functionalization, making it a valuable building block in the synthesis of more complex molecules.

In recent years, the interest in Methyl 9-methyl-9H-fluorene-9-carboxylate has been fueled by its emerging applications in pharmaceuticals and materials science. One of the most notable areas of research involves its use as a precursor in the synthesis of biologically active compounds. The fluorene scaffold is known for its stability and compatibility with biological systems, making it an ideal candidate for drug development.

Recent studies have demonstrated the potential of Methyl 9-methyl-9H-fluorene-9-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its role in creating derivatives that exhibit anti-inflammatory and antioxidant properties. These derivatives are being investigated for their efficacy in treating chronic diseases such as arthritis and neurodegenerative disorders. The structural integrity provided by the fluorene core allows for modifications that can enhance drug bioavailability and target specificity.

Beyond pharmaceutical applications, Methyl 9-methyl-9H-fluorene-9-carboxylate has shown promise in the field of advanced materials. Its fluorescence properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune the emission wavelength by introducing different substituents on the fluorene ring opens up possibilities for developing high-performance display technologies.

The synthesis of Methyl 9-methyl-9H-fluorene-9-carboxylate typically involves multi-step organic reactions, starting from commercially available fluorene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of industrial production, efforts have been made to optimize synthetic routes to make Methyl 9-methyl-9H-fluorene-9-carboxylate more cost-effective and environmentally friendly. Green chemistry principles have been integrated into these processes, reducing waste generation and minimizing energy consumption. Such sustainable practices are essential for large-scale manufacturing and align with global efforts to promote eco-friendly chemical production.

The analytical characterization of Methyl 9-methyl-9H-fluorene-9-carboxylate is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed insights into the molecular structure and help ensure that the compound meets regulatory standards before being used in further research or commercial applications.

The future prospects for Methyl 9-methyl-9H-fluorene-9-carboxylate are promising, with ongoing research aimed at uncovering new applications and improving existing synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel compounds with enhanced functionalities. As our understanding of molecular interactions continues to grow, so too will the potential uses of this versatile compound.

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